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An In-Depth Technical Guide to the Prospective Crystal Structure of 3-(4-Chloro-2-
methylphenoxy)-5-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest search, the crystal structure of 3-(4-Chloro-2-methylphenoxy)-5-
nitroaniline has not been reported in publicly accessible crystallographic databases. This

guide, therefore, presents a prospective and methodological framework for its determination

and analysis, drawing upon established principles and data from structurally related

compounds. The experimental protocols and data herein are illustrative and intended to serve

as a comprehensive roadmap for researchers undertaking this or similar structural

investigations.

Introduction: Unraveling the Molecular Architecture
The precise three-dimensional arrangement of atoms within a crystal lattice is fundamental to

understanding a molecule's physicochemical properties and its potential applications,
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particularly in the realm of pharmaceuticals and material science. 3-(4-Chloro-2-
methylphenoxy)-5-nitroaniline is a molecule of interest due to its composite functional

groups: a halogenated phenoxy ring, a nitroaromatic system, and an aniline moiety. This

combination suggests potential for a rich tapestry of intermolecular interactions that dictate its

solid-state behavior. The determination of its crystal structure would provide invaluable insights

into its stability, solubility, and potential biological activity. This guide outlines the critical steps

from synthesis to detailed structural elucidation.

Synthesis and Crystallization: From Molecule to
Single Crystal
A plausible synthetic route to 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline can be

conceptualized based on established organic chemistry reactions. A potential pathway involves

the nucleophilic aromatic substitution reaction between 3,5-dinitrochlorobenzene and 4-chloro-

2-methylphenol, followed by a selective reduction of one nitro group.

Proposed Synthesis Workflow

Step 1: Nucleophilic Aromatic Substitution
Step 2: Selective Reduction

3,5-Dinitrochlorobenzene

3-(4-Chloro-2-methylphenoxy)
-1,5-dinitrobenzene

Base (e.g., K2CO3)
Solvent (e.g., DMF)

Heat

4-Chloro-2-methylphenol

3-(4-Chloro-2-methylphenoxy)
-5-nitroaniline

Reducing Agent (e.g., Na2S)
Solvent (e.g., EtOH/H2O)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline.

Experimental Protocol: Synthesis
Step 1: Synthesis of 3-(4-Chloro-2-methylphenoxy)-1,5-dinitrobenzene.
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To a solution of 4-chloro-2-methylphenol in a suitable aprotic polar solvent such as

dimethylformamide (DMF), add an equimolar amount of a base (e.g., potassium

carbonate) and stir for 30 minutes at room temperature.

Add 3,5-dinitrochlorobenzene to the mixture.

Heat the reaction mixture at a temperature range of 80-100 °C and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and pour it into ice-water to

precipitate the product.

Filter the crude product, wash with water, and dry. Purify by recrystallization or column

chromatography.

Step 2: Synthesis of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline.

Dissolve the intermediate product in a mixture of ethanol and water.

Add a selective reducing agent, such as sodium sulfide (Na₂S) or tin(II) chloride (SnCl₂),

portion-wise while monitoring the temperature.

Reflux the mixture for several hours until the starting material is consumed (monitored by

TLC).

Cool the reaction, and if necessary, neutralize with a suitable base.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude

product.

Crystallization
The growth of high-quality single crystals suitable for X-ray diffraction is a critical, and often

empirical, step.

Experimental Protocol: Slow Evaporation
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Purify the synthesized 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline to the highest possible

degree using column chromatography or multiple recrystallizations.

Prepare a saturated or near-saturated solution of the compound in a suitable solvent or

solvent mixture at a slightly elevated temperature. Potential solvents include ethanol,

methanol, acetone, or mixtures with water or hexane.

Filter the hot solution through a syringe filter into a clean vial.

Cover the vial with a perforated cap or parafilm to allow for slow evaporation of the solvent.

Place the vial in a vibration-free environment at a constant temperature.

Monitor the vial over several days to weeks for the formation of well-defined single crystals.

X-ray Crystallography: Deciphering the Structure
Once a suitable single crystal is obtained, its structure can be determined using X-ray

diffraction.

Data Collection and Structure Refinement Workflow
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Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: X-ray Diffraction
A suitable single crystal is mounted on a goniometer head.

X-ray diffraction data are collected at a controlled temperature (e.g., 100 K or 293 K) using a

diffractometer equipped with a suitable X-ray source (e.g., Mo Kα, λ = 0.71073 Å).

The collected diffraction data are processed (integrated and scaled) using appropriate

software.
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The crystal structure is solved using direct methods or Patterson methods and refined by full-

matrix least-squares on F².[1]

All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in

calculated positions and refined using a riding model.

The final crystallographic data are deposited in a database such as the Cambridge

Crystallographic Data Centre (CCDC).[2]

Structural Analysis: From Data to Insights
The refined crystallographic model provides a wealth of information about the molecule's

geometry and its interactions in the solid state.

Hypothetical Crystallographic Data
The following table presents plausible crystallographic data for 3-(4-Chloro-2-
methylphenoxy)-5-nitroaniline, based on typical values for similar organic molecules.
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Parameter Hypothetical Value

Chemical Formula C₁₃H₁₁ClN₂O₃

Formula Weight 278.70

Crystal System Monoclinic

Space Group P2₁/c

a (Å) 10.5

b (Å) 8.2

c (Å) 14.3

α (°) 90

β (°) 98.5

γ (°) 90

Volume (Å³) 1215

Z 4

Calculated Density (g/cm³) 1.52

Radiation (Å) Mo Kα (0.71073)

Temperature (K) 100

Final R indices [I>2σ(I)] R₁ = 0.045, wR₂ = 0.120

Molecular Geometry
Analysis of the molecular structure would focus on bond lengths, bond angles, and torsion

angles. Key aspects to investigate would include:

Planarity: The degree of planarity of the aniline and phenoxy rings. The dihedral angle

between these two rings would be a critical parameter.

Conformation: The conformation of the ether linkage and the orientation of the nitro and

amino groups relative to the central phenyl ring.
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Supramolecular Structure and Intermolecular
Interactions
The packing of molecules in the crystal is governed by a network of intermolecular interactions.

For this molecule, the following interactions are anticipated to be significant:

Hydrogen Bonding: The amino group (-NH₂) is a strong hydrogen bond donor, while the nitro

group (-NO₂) and the ether oxygen are potential acceptors. N-H···O hydrogen bonds are

expected to play a crucial role in the crystal packing, potentially forming chains or sheets.[3]

[4]

Halogen Bonding: The chlorine atom on the phenoxy ring could act as a halogen bond donor,

interacting with Lewis basic sites on neighboring molecules.

π-π Stacking: The aromatic rings may engage in π-π stacking interactions, contributing to

the overall stability of the crystal lattice.

C-H···π and C-H···O Interactions: Weaker C-H···π and C-H···O interactions are also likely to

be present, providing additional stabilization.[5][6]

Molecule A

Molecule B

N-H (donor)

N-O (acceptor)

N-H···O
Hydrogen Bond

N-O (acceptor) Aniline Ring (π-system)

Phenoxy Ring (π-system)

π-π Stacking

Cl (Halogen Bond Donor)

Cl···O
Halogen Bond
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Caption: Potential intermolecular interactions in the crystal lattice.
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Conclusion
While the crystal structure of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline remains to be

determined, this guide provides a comprehensive framework for its synthesis, crystallization,

and structural elucidation. The anticipated structural features, including a complex network of

hydrogen bonds, halogen bonds, and π-stacking interactions, suggest a rich solid-state

chemistry. The successful determination of this crystal structure would be a valuable

contribution to the fields of crystal engineering and medicinal chemistry, enabling a deeper

understanding of structure-property relationships in this class of compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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